Cas no 2413884-87-2 (tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate
• CAS No: 2413884-87-2
• MF: C₁₂H₂₅NO₅
• MW: 263.330604314804
• CID: 5675455
• PubChem ID: 165779853
• Update Time: 2025-10-28

tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate
• 2413884-87-2
• EN300-26665766

• Inchi： 1S/C12H25NO5/c1-12(2,3)18-11(15)13(7-6-8-14)9-10(16-4)17-5/h10,14H,6-9H2,1-5H3
• InChI Key： NKOZGQAQRHGPQA-UHFFFAOYSA-N
• SMILES： O(C(N(CC(OC)OC)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.17327290g/mol
• Monoisotopic Mass: 263.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate

tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2413884-87-2): A Comprehensive Overview

tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2413884-87-2) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic and synthetic contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate.

The chemical structure of tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate is defined by its tert-butyl group, which provides stability and enhances the compound's resistance to hydrolysis. The presence of the dimethoxyethyl and hydroxypropyl moieties introduces functional groups that can participate in a variety of chemical reactions, making this compound a valuable intermediate in organic synthesis.

One of the key applications of tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate is in the synthesis of complex molecules with biological activity. Recent studies have explored its use as a building block in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of a new class of antiviral agents. The researchers demonstrated that tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate can be effectively used to introduce specific functional groups into target molecules, enhancing their pharmacological properties.

In addition to its synthetic utility, tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate group in this compound can be designed to release active drugs under specific physiological conditions, improving drug delivery and reducing side effects. A recent study published in the European Journal of Medicinal Chemistry reported the successful use of tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate as a prodrug for an anticancer agent, demonstrating enhanced solubility and bioavailability.

The synthesis of tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate typically involves several steps, including the formation of the tert-butyl carbamate group and the introduction of the dimethoxyethyl and hydroxypropyl moieties. Various methods have been developed to optimize these synthetic routes, aiming to improve yield and purity. A notable approach involves the use of catalytic processes to enhance reaction efficiency and reduce environmental impact. A study published in Organic Letters described a novel catalytic method for synthesizing tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate, achieving high yields with minimal by-products.

The physical properties of tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate, such as solubility and stability, are crucial for its application in various fields. This compound is generally soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for use in solution-based reactions. Its stability under different conditions has also been studied extensively. Research published in Chemical Communications reported that tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate exhibits excellent stability at room temperature and under mild acidic or basic conditions.

The safety profile of tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate is another important aspect to consider. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2413884-87-2) is a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with biological activity. Recent research has highlighted its potential as a prodrug precursor and its utility in developing novel therapeutic agents. As ongoing studies continue to explore new applications and optimize synthetic methods, tert-butyl N-(2,2-dimethoxyethyl)-N-(3-hydroxypropyl)carbamate is likely to play an increasingly important role in advancing medical science.